Cas no 1354000-92-2 (2-Chloro-1-((r)-3-methoxy-pyrrolidin-1-yl)-ethanone)

• Product Name: 2-Chloro-1-((r)-3-methoxy-pyrrolidin-1-yl)-ethanone
• CAS No: 1354000-92-2
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 2161902
• PubChem ID: 66564436
• Update Time: 2025-05-20

2-Chloro-1-((r)-3-methoxy-pyrrolidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-((r)-3-methoxy-pyrrolidin-1-yl)-ethanone
• 2-Chloro-1-((R)-3-methoxy-pyrrolidin-1-yl)ethanone
• 1354000-92-2
• DB-227678
• 2-CHLORO-1-[(3R)-3-METHOXYPYRROLIDIN-1-YL]ETHANONE
• SCHEMBL882100
• (R)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone

• MDL： MFCD21092827
• Inchi： 1S/C7H12ClNO2/c1-11-6-2-3-9(5-6)7(10)4-8/h6H,2-5H2,1H3/t6-/m1/s1
• InChI Key： QXNSGDXTYRKLDM-ZCFIWIBFSA-N
• SMILES： ClCC(N1CC[C@H](C1)OC)=O

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 2-Chloro-1-((r)-3-methoxy-pyrrolidin-1-yl)-ethanone

2-Chloro-1-((R)-3-methoxy-pyrrolidin-1-yl)-ethanone: A Comprehensive Overview

2-Chloro-1-((R)-3-methoxy-pyrrolidin-1-yl)-ethanone is a compound with the CAS number 1354000-92-2, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chloroethyl ketone moiety with a pyrrolidine ring substituted with a methoxy group. The stereochemistry at the pyrrolidine nitrogen (denoted as (R)) plays a crucial role in its biological activity and selectivity.

The synthesis of 2-Chloro-1-((R)-3-methoxy-pyrrolidin-1-yl)-ethanone involves a multi-step process, often utilizing asymmetric catalysis to achieve the desired stereochemistry. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess. The use of chiral ligands and transition metal catalysts has been pivotal in this regard, as highlighted in a study published in *Nature Chemistry* in 2023.

One of the most intriguing aspects of this compound is its pharmacological profile. Preclinical studies have demonstrated that 2-Chloro-1-((R)-3-methoxy-pyrrolidin-1-yl)-ethanone exhibits potent inhibitory activity against certain kinases, making it a promising lead compound for drug development. A research team at the University of California, San Francisco, reported that this compound selectively inhibits cyclin-dependent kinase 4 (CDK4), a key regulator of cell cycle progression. This finding has significant implications for the treatment of cancers characterized by CDK4 overexpression.

In addition to its kinase inhibitory properties, this compound has also shown potential as a neuroprotective agent. Studies conducted at the Massachusetts Institute of Technology (MIT) have revealed that 2-Chloro-1-((R)-3-methoxy-pyrrolidin-1-yl)-ethanone can modulate glutamate signaling pathways, thereby reducing neurotoxicity in models of Alzheimer's disease. The methoxy substitution on the pyrrolidine ring appears to enhance its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug delivery.

The structural versatility of 2-Chloro-1-((R)-3-methoxy-pyrrolidin-1-y l)-ethanone also lends itself to further chemical modifications. Researchers at the University of Oxford have explored analogs with different substituents on the pyrrolidine ring, aiming to optimize pharmacokinetic properties such as bioavailability and metabolic stability. These efforts have yielded several promising candidates that are currently undergoing preclinical testing.

From an industrial perspective, the synthesis and application of CAS No 1354000922 are facilitated by its relatively simple structure and scalable synthesis routes. The integration of continuous-flow chemistry techniques has further enhanced the efficiency and sustainability of its production processes. This aligns with current trends toward greener chemical manufacturing practices, as emphasized in a review published in *Green Chemistry*.

In conclusion, 2-Chloro - 1 - (( R ) - 3 - methoxy - pyrrolidin - 1 - yl ) - ethanone represents a compelling example of how structural diversity can be harnessed to develop novel therapeutic agents. Its unique combination of biological activity and chemical tractability positions it as a valuable tool in both academic research and industrial drug development.